Cas no 1041186-22-4 ((R)-3,3’-Bis(triphenylsilyl)-5,5',6,6',7,7',8,8'-octahydro-1,1'-bi-2,2'-naphthol)

• Product Name: (R)-3,3’-Bis(triphenylsilyl)-5,5',6,6',7,7',8,8'-octahydro-1,1'-bi-2,2'-naphthol
• CAS No: 1041186-22-4
• MF: C₅₆H₅₀O₂Si₂
• MW: 811.166017055511
• MDL: MFCD31560047
• CID: 3036387
• PubChem ID: 134159318
• Update Time: 2025-07-17

(R)-3,3’-Bis(triphenylsilyl)-5,5',6,6',7,7',8,8'-octahydro-1,1'-bi-2,2'-naphthol Chemical and Physical Properties

Names and Identifiers

• (R)-3,3’-Bis(triphenylsilyl)-5,5',6,6',7,7',8,8'-octahydro-1,1'-bi-2,2'-naphthol
• R-3,3'-Bis(triphenylsilyl)-5,5',6,6',7,7',8,8'-octahydro-1,1'-bi-2,2'-naphthol
• (R)-3,3'-Bis(triphenylsilyl)-5,5',6,6',7,7',8,8'-octahydro-1,1'-bi-2,2'-naphthol
• (R)-3,3'-Bis(triphenylsilyl)-5,5',6,6',7,7',8,8'-octahydro- 1,1'-bi-2,2'-naphthol, 99%e.e.
• (R)-3,3'-Bis(triphenylsilyl)-5,5',6,6',7,7',8,8'-octahydro-1,1'-bi-2,2'-naphthol, 98% (99% ee)
• [1,1'-Binaphthalene]-2,2'-diol, 5,5',6,6',7,7',8,8'-octahydro-3,3'-bis(triphenylsilyl)-, (1R)-
• (1R)-5,5',6,6',7,7',8,8'- octahydro -3,3'- bis (triphenylsilyl) [1,1'- binaphthyl ]-2,2'- diol
• (1R)-5,5′,6,6′,7,7′,8,8′-Octahydro-3,3′-bis(triphenylsilyl)[1,1′-binaphthalene]-2,2′-diol (ACI)
• (S)-3,3'-Bis(triphenylsilyl)-5,5',6,6',7,7',8,8'-octahydro-1,1'-bi-2,2'-naphthol, 98% (99% ee)
• 1041186-22-4
• CS-0086914
• CS-0109437
• MFCD31560047
• 1-(2-hydroxy-3-triphenylsilyl-5,6,7,8-tetrahydronaphthalen-1-yl)-3-triphenylsilyl-5,6,7,8-tetrahydronaphthalen-2-ol
• (S)-3,3'-Bis(triphenylsilyl)-5,5',6,6',7,7',8,8'-octahydro-1,1'-bi-2,2'-naphthol

• MDL： MFCD31560047
• Inchi： 1S/C56H50O2Si2/c57-55-51(59(43-25-7-1-8-26-43,44-27-9-2-10-28-44)45-29-11-3-12-30-45)39-41-23-19-21-37-49(41)53(55)54-50-38-22-20-24-42(50)40-52(56(54)58)60(46-31-13-4-14-32-46,47-33-15-5-16-34-47)48-35-17-6-18-36-48/h1-18,25-36,39-40,57-58H,19-24,37-38H2
• InChI Key： UKSXPYRMNPFQAG-UHFFFAOYSA-N
• SMILES： OC1C(C2C3CCCCC=3C=C([Si](C3C=CC=CC=3)(C3C=CC=CC=3)C3C=CC=CC=3)C=2O)=C2CCCCC2=CC=1[Si](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 810.33493390g/mol
• Monoisotopic Mass: 810.33493390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 60
• Rotatable Bond Count: 9
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 127-130 ºC
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: Insuluble (7.4E-9 g/L) (25 ºC),
• Vapor Pressure: No data available

(R)-3,3’-Bis(triphenylsilyl)-5,5',6,6',7,7',8,8'-octahydro-1,1'-bi-2,2'-naphthol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Catalysts and Inorganic Chemicals Catalysts

Additional information on (R)-3,3’-Bis(triphenylsilyl)-5,5',6,6',7,7',8,8'-octahydro-1,1'-bi-2,2'-naphthol

Comprehensive Analysis of (R)-3,3’-Bis(triphenylsilyl)-5,5',6,6',7,7',8,8'-octahydro-1,1'-bi-2,2'-naphthol (CAS No. 1041186-22-4)

The compound (R)-3,3’-Bis(triphenylsilyl)-5,5',6,6',7,7',8,8'-octahydro-1,1'-bi-2,2'-naphthol, with CAS No. 1041186-22-4, is a highly specialized chiral auxiliary and ligand widely used in asymmetric synthesis and catalysis. Its unique structure, featuring triphenylsilyl groups and a octahydro-binaphthol backbone, makes it a valuable tool for enantioselective transformations in pharmaceutical and fine chemical industries. Researchers are increasingly focusing on this compound due to its ability to induce high stereoselectivity in C-C bond-forming reactions, a topic trending in green chemistry and sustainable synthesis.

One of the most searched questions in AI-driven drug discovery platforms is how chiral ligands like (R)-3,3’-Bis(triphenylsilyl)-octahydro-binaphthol can accelerate the development of optically active APIs. This compound’s steric hindrance and electronic properties are key to its performance in asymmetric hydrogenation and cross-coupling reactions, which align with the industry’s shift toward atom-economical processes. Recent publications highlight its role in synthesizing chiral alcohols and biaryl derivatives, addressing the demand for efficient catalytic systems.

From an SEO perspective, terms like "chiral ligand applications", "asymmetric catalysis mechanisms", and "CAS 1041186-22-4 supplier" are frequently queried. The compound’s compatibility with transition-metal catalysts (e.g., Rh, Pd) further enhances its relevance in high-throughput screening workflows. Its stability under inert atmospheres and solubility in common organic solvents (THF, dichloromethane) are also critical for laboratory scalability, a concern often raised in process chemistry forums.

Innovations in flow chemistry have spurred interest in immobilized versions of (R)-3,3’-Bis(triphenylsilyl)-binaphthol, leveraging its recyclability for continuous manufacturing. Environmental regulations emphasizing reduced catalyst loading have also driven studies on its turnover numbers (TONs) and enantiomeric excess (ee) optimization. These aspects resonate with the circular economy trends dominating academic and industrial discussions.

In summary, CAS 1041186-22-4 represents a bridge between traditional asymmetric synthesis and modern precision chemistry. Its adaptability to AI-aided reaction design and compliance with green chemistry principles ensure its enduring utility in cutting-edge research. Future developments may explore its derivatives for photocatalysis or enzyme-mimetic systems, expanding its footprint in next-gen synthetic tools.